PWT33597
Description
PWT33597, also known as VDC-597, is an orally bioavailable dual inhibitor of phosphatidylinositide 3-kinase (PI3K) alpha and mammalian target of rapamycin (mTOR) kinase with potential antineoplastic activity. PI3K alpha/mTOR dual inhibitor this compound selectively inhibits both PI3K alpha kinase and mTOR kinase, which may result in tumor cell apoptosis and growth inhibition in PI3K/mTOR-overexpressing tumor cells.
Scientific Research Applications
Magnetic Water Treatment (MWT) and Surface Tension : A study by Amiri and Dadkhah (2006) investigated whether physical water treatment (PWT) affects the surface tension of water. This research might be relevant if PWT33597 involves similar principles or methods.
Photocatalytic Water Treatment (PWT) : Cates (2017) discussed the challenges and developments in photocatalytic water treatment, highlighting the gap between academic research and practical applications. This paper might provide context if this compound is involved in water treatment technologies. Read more.
Electro-Flocculation in Water Treatment : Cho, Kim, and Cho (2007) explored a specific type of physical water treatment (PWT) focused on mitigating mineral fouling in heat exchangers. This study could be indirectly relevant to understanding the applications of this compound if it shares similar mechanisms or targets. Details here.
PI3K/mTOR Inhibitor this compound in Cancer Research : An abstract by O’Farrell et al. (2012) specifically mentions this compound as a dual inhibitor of PI3K alpha and mTOR. This study is directly relevant and discusses the use of this compound in regressing renal xenografts, indicating its potential application in cancer treatment. Full abstract.
Preclinical Characterization of this compound : Another study by Matthews et al. (2011) provides a comprehensive preclinical characterization of this compound, further detailing its role as a dual inhibitor of PI3K alpha and mTOR. This research gives insight into the biochemical properties and potential therapeutic uses of this compound in cancer treatment. See the study.
properties
IUPAC Name |
NONE |
|---|---|
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>5 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
PWT33597 ; PWT 33597; PWT33597; VDC-597; VDC597; VDC 597. |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
